Cas no 1276197-24-0 (Ethyl N-n-Butyl-d9-carbamate)

• Product Name: Ethyl N-n-Butyl-d9-carbamate
• CAS No: 1276197-24-0
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 1066451
• Update Time: 2025-06-11

Ethyl N-n-Butyl-d9-carbamate Chemical and Physical Properties

Names and Identifiers

• Ethyl N-n-Butyl-d9-carbamate
• ETHYL N‐N‐BUTYL‐D9‐CARBAMATE

• Inchi： 1S/C7H15NO2/c1-3-5-6-8-7(9)10-4-2/h3-6H2,1-2H3,(H,8,9)
• InChI Key： BQBKYSPXQYHTIP-UHFFFAOYSA-N
• SMILES： N(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C(=O)OCC

Additional information on Ethyl N-n-Butyl-d9-carbamate

Research Brief on Ethyl N-n-Butyl-d9-carbamate (CAS: 1276197-24-0) in Chemical Biology and Pharmaceutical Applications

Ethyl N-n-Butyl-d9-carbamate (CAS: 1276197-24-0) is a deuterated analog of ethyl N-n-butylcarbamate, a compound of significant interest in chemical biology and pharmaceutical research. This deuterated variant, featuring nine deuterium atoms, has been increasingly utilized in metabolic studies, pharmacokinetic profiling, and as an internal standard in mass spectrometry-based assays. Recent studies highlight its role in enhancing the precision of quantitative analyses and improving the understanding of drug metabolism pathways.

The incorporation of deuterium atoms in Ethyl N-n-Butyl-d9-carbamate offers distinct advantages, such as reduced metabolic degradation and improved stability, which are critical for tracer studies in vivo. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in tracking the metabolic fate of carbamate-based prodrugs, revealing insights into their activation mechanisms and distribution profiles. The study employed high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) to validate the compound's structural integrity and isotopic purity.

Further research has explored the compound's application in the development of novel therapeutic agents. For instance, a recent preprint in Bioorganic & Medicinal Chemistry Letters detailed its use as a building block in the synthesis of deuterated analogs of known bioactive carbamates. These analogs exhibited altered pharmacokinetic properties, including prolonged half-lives and reduced cytochrome P450-mediated metabolism, suggesting potential for improved drug formulations. The study also noted the compound's compatibility with green chemistry principles, as its synthesis could be achieved with minimal environmental impact.

In addition to its metabolic and synthetic applications, Ethyl N-n-Butyl-d9-carbamate has been investigated for its role in environmental toxicology. A 2024 report in Environmental Science & Technology highlighted its use as a tracer to monitor the environmental persistence of carbamate pesticides. The deuterated compound's stability under varying pH and temperature conditions made it an ideal candidate for such studies, providing reliable data on degradation kinetics and potential ecological risks.

Despite its promising applications, challenges remain in the large-scale production and purification of Ethyl N-n-Butyl-d9-carbamate. Recent advancements in catalytic deuterium incorporation, as described in a 2023 ACS Catalysis publication, offer potential solutions. The study reported a novel palladium-catalyzed method for efficient deuterium labeling, which could streamline the synthesis of this and related deuterated compounds. Such innovations are expected to lower production costs and increase accessibility for research and industrial applications.

In conclusion, Ethyl N-n-Butyl-d9-carbamate (CAS: 1276197-24-0) represents a versatile tool in chemical biology and pharmaceutical research. Its applications span metabolic studies, drug development, and environmental monitoring, with ongoing advancements in synthesis methodologies promising to expand its utility further. Future research should focus on optimizing its production and exploring new therapeutic and diagnostic applications to fully realize its potential in the field.